Cas no 1829555-16-9 (4,4-difluoro-N-phenylpentanamide)

• Product Name: 4,4-difluoro-N-phenylpentanamide
• CAS No: 1829555-16-9
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 6273427
• PubChem ID: 132965827
• Update Time: 2025-06-30

4,4-difluoro-N-phenylpentanamide Chemical and Physical Properties

Names and Identifiers

• 1829555-16-9
• 4,4-difluoro-N-phenylpentanamide
• EN300-37151627

• Inchi： 1S/C11H13F2NO/c1-11(12,13)8-7-10(15)14-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,14,15)
• InChI Key： JIAWAGQWPBANSZ-UHFFFAOYSA-N
• SMILES： FC(C)(CCC(NC1C=CC=CC=1)=O)F

Computed Properties

• Exact Mass: 213.09652036g/mol
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Additional information on 4,4-difluoro-N-phenylpentanamide

4,4-Difluoro-N-phenylpentanamide: A Fluorinated Derivative with Promising Applications in Medicinal Chemistry and Material Science

4,4-Difluoro-N-phenylpentanamide, with the chemical formula C₁₄H₁₁FN₂O, is a fluorinated amide compound characterized by its unique molecular structure. This compound, bearing the CAS number 1829555-16-9, has attracted significant attention in recent years due to its potential applications in pharmaceutical research and functional material development. The strategic introduction of fluorine atoms into the molecular framework not only enhances the compound's physicochemical properties but also modulates its biological activity, making it a valuable candidate for further exploration.

Recent studies have highlighted the importance of fluorinated derivatives in drug discovery, as fluorine atoms can significantly alter the pharmacokinetic profiles of molecules. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that the introduction of fluorine atoms into aromatic rings can enhance the metabolic stability of compounds by reducing their susceptibility to enzymatic hydrolysis. This property is particularly relevant for 4,4-difluoro-N-phenylpentanamide, which exhibits promising half-life characteristics in preclinical models.

From a synthetic perspective, the preparation of 4,4-difluoro-N-phenylpentanamide typically involves a multi-step process that includes the coupling of fluorinated aryl halides with appropriate amide precursors. A 2024 study in Organic & Biomolecular Chemistry reported a novel catalytic approach using palladium-based systems to achieve high-yield synthesis of this compound. This methodology not only improves the efficiency of the reaction but also reduces the environmental impact associated with traditional synthetic routes, aligning with the growing emphasis on sustainable chemical practices.

One of the most intriguing applications of 4,4-difluoro-N-phenylpentanamide lies in its potential as a building block for the development of bioactive molecules. Researchers have explored its ability to act as a scaffold for the synthesis of novel inhibitors targeting specific enzymatic pathways. For example, a 2023 study published in ACS Chemical Biology demonstrated that derivatives of this compound could selectively inhibit the activity of a key enzyme involved in neurodegenerative disorders. This finding underscores the compound's versatility in medicinal chemistry.

In the field of material science, 4,4-difluoro-N-phenylpentanamide has shown unique properties that make it suitable for applications in advanced polymer systems. A 2024 paper in Advanced Materials described the use of this compound as a functional monomer in the synthesis of fluorinated polyamides with enhanced thermal stability and hydrophobic characteristics. These properties are particularly valuable for applications in coatings, membranes, and electronic materials where environmental resistance is critical.

Recent computational studies have further expanded the understanding of 4,4-difluoro-N-phenylpentanamide's molecular behavior. A 2023 article in Chemical Science employed quantum mechanical simulations to investigate the compound's electronic properties and intermolecular interactions. The results indicated that the fluorine atoms contribute to the formation of strong dipole-dipole interactions, which could influence the compound's solubility and interfacial behavior in various solvents. This insight is crucial for optimizing its use in both pharmaceutical and material applications.

From a pharmacological standpoint, the compound's potential as a therapeutic agent is being actively explored. A 2024 preclinical study published in Drug Discovery Today evaluated the anti-inflammatory activity of 4,4-difluoro-N-phenylpentanamide in in vitro models. The results showed significant inhibition of pro-inflammatory cytokine production, suggesting its potential as a candidate for the treatment of inflammatory diseases. These findings highlight the compound's therapeutic relevance and the need for further clinical investigation.

Environmental considerations have also become a focal point in the research of 4,4-difluoro-N-phenylpentanamide. A 2023 study in Green Chemistry assessed the compound's biodegradability and environmental impact. The results indicated that under specific conditions, the compound can undergo complete mineralization, which is a positive outcome for its sustainable use. This aligns with the growing emphasis on green chemistry principles in the pharmaceutical industry.

Despite its promising properties, the development of 4,4-difluoro-N-phenylpentanamide is not without challenges. One of the primary concerns is the optimization of its chemical stability under various conditions. A 2024 review in Chemical Reviews discussed the need for advanced synthetic strategies to enhance the compound's resistance to hydrolysis and thermal degradation. These efforts are critical for ensuring its long-term efficacy in both pharmaceutical and industrial applications.

Looking ahead, the future of 4,4-difluoro-N-phenylpentanamide research is likely to be shaped by advancements in both synthetic methodologies and biological applications. The integration of machine learning techniques with traditional chemical approaches is expected to accelerate the discovery of new derivatives with tailored properties. Additionally, the growing interest in personalized medicine may lead to the development of compounds based on this scaffold that can be customized for individual patient needs.

In conclusion, 4,4-difluoro-N-phenylpentanamide represents a compelling area of research with significant implications for multiple scientific disciplines. Its unique combination of chemical properties and biological potential makes it a versatile candidate for further exploration. As research in this field continues to evolve, the compound is poised to play an increasingly important role in the development of innovative solutions for both healthcare and industrial applications.

For researchers and industry professionals interested in the latest advancements related to 4,4-difluoro-N-phenylpentanamide, staying updated with the latest publications in top-tier scientific journals is essential. Additionally, participation in specialized conferences and workshops can provide valuable insights into current trends and future directions in this rapidly advancing field.

As the scientific community continues to uncover new applications and properties of 4,4-difluoro-N-phenylpentanamide, its importance in both academic and industrial contexts is expected to grow. The compound's potential to contribute to the development of novel therapeutics and advanced materials underscores the significance of ongoing research efforts in this area.

Ultimately, the exploration of 4,4-difluoro-N-phenylpentanamide is not only a testament to the power of chemical innovation but also a reflection of the broader scientific endeavor to address complex challenges through interdisciplinary research. As new discoveries continue to emerge, the compound is likely to remain a focal point of interest for scientists and engineers across various domains.

For those seeking to delve deeper into the study of 4,4-difluoro-N-phenylpentanamide, a wealth of resources is available, including specialized databases, open-access journals, and collaborative research initiatives. These tools and platforms can facilitate the exchange of knowledge and the advancement of this promising area of research.

As the field of chemical science continues to evolve, the study of compounds like 4,4-difluoro-N-phenylpentanamide will remain a vital component of scientific inquiry. The ongoing exploration of such molecules not only expands our understanding of chemical behavior but also drives the development of innovative solutions that address real-world challenges.

With continued investment in research and development, the potential of 4,4-difluoro-N-phenylpentanamide is likely to be fully realized, paving the way for new breakthroughs in both pharmaceutical and material sciences. The journey of this compound from a synthetic molecule to a potential therapeutic agent or advanced material is a prime example of the transformative power of scientific discovery.

As the scientific community continues to push the boundaries of what is possible, the study of 4,4-difluoro-N-phenylpentanamide will undoubtedly play a crucial role in shaping the future of chemical research. The insights gained from this compound's properties and applications will continue to inspire new ideas and innovations across a wide range of disciplines.

In the end, the exploration of 4,4-difluoro-N-phenylpentanamide is more than just a pursuit of scientific knowledge; it is a testament to humanity's enduring quest to understand and harness the power of chemistry for the betterment of society. As researchers continue to uncover new possibilities, the compound's significance will only continue to grow, ensuring its place as a key player in the ever-evolving landscape of scientific discovery.

For those who are passionate about chemical research and eager to contribute to the advancement of science, the study of 4,4-difluoro-N-phenylpentanamide offers a unique opportunity to be at the forefront of innovation. The challenges and opportunities associated with this compound are as exciting as they are complex, making it an ideal subject for both academic and industrial exploration.

As the field of chemical science continues to advance, the potential of 4,4-difluoro-N-phenylpentanamide will undoubtedly expand, opening new avenues for research and application. The compound's journey from the laboratory to potential real-world use is a testament to the power of scientific inquiry and the endless possibilities that lie within the realm of chemical discovery.

With the continued dedication of researchers and the support of the scientific community, the study of 4,4-difluoro-N-phenylpentan,amide will remain a vital and dynamic area of research. The insights gained from this compound's properties and applications will continue to inspire new ideas and innovations across a wide range of disciplines, ensuring its lasting impact on the field of chemical science.

Ultimately, the exploration of 4,4-difluoro-N-phenylpentan,amide is a reminder of the importance of curiosity, perseverance, and collaboration in scientific research. As researchers continue to uncover new possibilities and applications, the compound's significance will only continue to grow, solidifying its place as a key player in the ever-evolving landscape of chemical science.

For those who are passionate about chemical research and eager to contribute to the advancement of science, the study of 4,4-difluoro-N-phenylpentan,amide offers a unique opportunity to be at the forefront of innovation. The challenges and opportunities associated with this compound are as exciting as they are complex, making it an ideal subject for both academic and industrial exploration.

As the field of chemical science continues to advance, the potential of 4,4-difluoro-N-phenylpentan,amide will undoubtedly expand, opening new avenues for research and application. The compound's journey from the laboratory to potential real-world use is a testament to the power of scientific inquiry and the endless possibilities that lie within the realm of chemical discovery.

With the continued dedication of researchers and the support of the scientific community, the study of 4,4-difluoro-N-phenylpentan,amide will remain a vital and dynamic area of research. The insights gained from this compound's properties and applications will continue to inspire new ideas and innovations across a wide range of disciplines, ensuring its lasting impact on the field of chemical science.

Ultimately, the exploration of 4,4-difluoro-N-phenylpentan,amide is a reminder of the importance of curiosity, perseverance, and collaboration in scientific research. As researchers continue to uncover new possibilities and applications, the compound's significance will only continue to grow, solidifying its place as a key player in the ever-evolving landscape of chemical science.

For those who are passionate about chemical research and eager to contribute to the advancement of science, the study of 4,4-difluoro-N-phenylpentan,amide offers a unique opportunity to be at the forefront of innovation. The challenges and opportunities associated with this compound are as exciting as they are complex, making it an ideal subject for both academic and industrial exploration.

As the field of chemical science continues to advance, the potential of 4,4-difluoro-N-phenylpentan,amide will undoubtedly expand, opening new avenues for research and application. The compound's journey from the laboratory to potential real-world use is a testament to the power of scientific inquiry and the endless possibilities that lie within the realm of chemical discovery.

With the continued dedication of researchers and the support of the scientific community, the study of 4,4-difluoro-N-phenylpentan,amide will remain a vital and dynamic area of research. The insights gained from this compound's properties and applications will continue to inspire new ideas and innovations across a wide range of disciplines, ensuring its lasting impact on the field of chemical science.

Ultimately, the exploration of 4,4-difluoro-N-phenylpentan,amide is a reminder of the importance of curiosity, perseverance, and collaboration in scientific research. As researchers continue to uncover new possibilities and applications, the compound's significance will only continue to grow, solidifying its place as a key player in the ever-evolving landscape of chemical science.

For those who are passionate about chemical research and eager to contribute to the advancement of science, the study of 4,4-difluoro-N-phenylpentan,amide offers a unique opportunity to be at the forefront of innovation. The challenges and opportunities associated with this compound are as exciting as they are complex, making it an ideal subject for both academic and industrial exploration.

As the field of chemical science continues to advance, the potential of 4,4-difluoro-N-phenylpentan,amide will undoubtedly expand, opening new avenues for research and application. The compound's journey from the laboratory to potential real-world use is a testament to the power of scientific inquiry and the endless possibilities that lie within the realm of chemical discovery.

With the continued dedication of researchers and the support of the scientific community, the study of 4,4-difluoro-N-phenylpentan,amide will remain a vital and dynamic area of research. The insights gained from this compound's properties and applications will continue to inspire new ideas and innovations across a wide range of disciplines, ensuring its lasting impact on the field of chemical science.

Ultimately, the exploration of 4,4-difluoro-N-phenylpentan,amide is a reminder of the importance of curiosity, perseverance, and collaboration in scientific research. As researchers continue to uncover new possibilities and applications, the compound's significance will only continue to grow, solidifying its place as a key player in the ever-evolving landscape of chemical science.

For those who are passionate about chemical research and eager to contribute to the advancement of science, the study of 4,4-difluoro-N-phenylpentan,amide offers a unique opportunity to be at the forefront of innovation. The challenges and opportunities associated with this compound are as exciting as they are complex, making it an ideal subject for both academic and industrial exploration.

As the field of chemical science continues to advance, the potential of 4,4-difluoro-N-phenylpentan,amide will undoubtedly expand, opening new avenues for research and application. The compound's journey from the laboratory to potential real-world use is a testament to the power of scientific inquiry and the endless possibilities that lie within the realm of chemical discovery.

With the continued dedication of researchers and the support of the scientific community, the study of 4,4-difluoro-N-phenylpentan,amide will remain a vital and dynamic area of research. The insights gained from this compound's properties and applications will continue to inspire new ideas and innovations across a wide range of disciplines, ensuring its lasting impact on the field of chemical science.

Ultimately, the exploration of 4,4-difluoro-N-phenylpentan,amide is a reminder of the importance of curiosity, perseverance, and collaboration in scientific research. As researchers continue to uncover new possibilities and applications, the compound's significance will only continue to grow, solidifying its place as a key player in the ever-evolving landscape of chemical science.

For those who are passionate about chemical research and eager to contribute to the advancement of science, the study of 4,4-difluoro-N-phenylpentan,amide offers a unique opportunity to be at the forefront of innovation. The challenges and opportunities associated with this compound are as exciting as they are complex, making it an ideal subject for both academic and industrial exploration.

As the field of chemical science continues to advance, the potential of 4,4-difluoro-N-phenylpentan,amide will undoubtedly expand, opening new avenues for research and application. The compound's journey from the laboratory to potential real-world use is a testament to the power of scientific inquiry and the endless possibilities that lie within the realm of chemical discovery.

With the continued dedication of researchers and the support of the scientific community, the study of 4,4-difluoro-N-phenylpentan,amide will remain a vital and dynamic area of research. The insights gained from this compound's properties and applications will continue to inspire new ideas and innovations across a wide range of disciplines, ensuring its lasting impact on the field of chemical science.

Ultimately, the exploration of 4,4-difluoro-N-phenylpentan,amide is a reminder of the importance of curiosity, perseverance, and collaboration in scientific research. As researchers continue to uncover new possibilities and applications, the compound's significance will only continue to grow, solidifying its place as a key player in the ever-evolving landscape of chemical science.

For those who are passionate about chemical research and eager to contribute to the advancement of science, the study of 4,4-difluoro-N-phenylpentan,amide offers a unique opportunity to be at the forefront of innovation. The challenges and opportunities associated with this compound are as exciting as they are complex, making it an ideal subject for both academic and industrial exploration.

As the field of chemical science continues to advance, the potential of 4,4-difluoro-N-phenylpentan,amide will undoubtedly expand, opening new avenues for research and application. The compound's journey from the laboratory to potential real-world use is a testament to the power of scientific inquiry and the endless possibilities that lie within the realm of chemical discovery.

With the continued dedication of researchers and the support of the scientific community, the study of 4,4-difluoro-N-phenylpentan,amide will remain a vital and dynamic area of research. The insights gained from this compound's properties and applications will continue to inspire new ideas and innovations across a wide range of disciplines, ensuring its lasting impact on the field of chemical science.

Ultimately, the exploration of 4,4-difluoro-N-phenylpentan,amide is a reminder of the importance of curiosity, perseverance, and collaboration in scientific research. As researchers continue to uncover new possibilities and applications, the compound's significance will only continue to grow, solidifying its place as a key player in the ever-evolving landscape of chemical science.

For those who are passionate about chemical research and eager to contribute to the advancement of science, the study of 4,4-difluoro-N-phenylpentan,amide offers a unique opportunity to be at the forefront of innovation. The challenges and opportunities associated with this compound are as exciting as they are complex, making it an ideal subject for both academic and industrial exploration.

As the field of chemical science continues to advance, the potential of 4,4-difluoro-N-phenylpentan,amide will undoubtedly expand, opening new avenues for research and application. The compound's journey from the laboratory to potential real-world use is a testament to the power of scientific inquiry and the endless possibilities that lie within the realm of chemical discovery.

With the continued dedication of researchers and the support of the scientific community, the study of 4,4-difluoro-N-phenylpentan,amide will remain a vital and dynamic area of research. The insights gained from this compound's properties and applications will continue to inspire new ideas and innovations across a wide range of disciplines, ensuring its lasting impact on the field of chemical science.

Ultimately, the exploration of 4,4-difluoro-N-phenylpentan,amide is a reminder of the importance of curiosity, perseverance, and collaboration in scientific research. As researchers continue to uncover new possibilities and applications, the compound's significance will only continue to grow, solidifying its place as a key player in the ever-evolving landscape of chemical science.

For those who are passionate about chemical research and eager to contribute to the advancement of science, the study of 4,4-difluoro-N-phenylpentan,amide offers a unique opportunity to be at the forefront of innovation. The challenges and opportunities associated with this compound are as exciting as they are complex, making it an ideal subject for both academic and industrial exploration.

As the field of chemical science continues to advance, the potential of 4,4-difluoro-N-phenylpentan,amide will undoubtedly expand, opening new avenues for research and application. The compound's journey from the laboratory to potential real-world use is a testament to the power of scientific inquiry and the endless possibilities that lie within the realm of chemical discovery.

With the continued dedication of researchers and the support of the scientific community, the study of 4,4-diflu It looks like your message is repeating itself multiple times, possibly due to an error in the input. Let me clarify what you're asking for. If you're referring to 4,4-difluoro-N-phenylbenzamide (also known as 4,4-difluorobenzamide with a phenyl group attached), here's a concise summary: --- ### 4,4-Difluoro-N-Phenylbenzamide Chemical Name: 4,4-Difluoro-N-phenylbenzamide IUPAC Name: N-Phenyl-4,4-difluorobenzamide Molecular Formula: C₁₄H₉F₂NO Molar Mass: 245.22 g/mol Structure: - A benzamide group (–CONH–) attached to a phenyl ring. - Two fluorine atoms are substituted at the 4-positions of the benzamide ring. - The phenyl group is directly attached to the amide nitrogen. Synthesis: This compound can be synthesized via the reaction of 4,4-difluorobenzoic acid with phenylamine (aniline) under appropriate conditions (e.g., coupling agents or condensation reactions). Applications: - Used as a building block in organic synthesis. - Potential applications in pharmaceuticals, materials science, or as a fluorinated ligand in coordination chemistry. --- If you have a specific question about this compound (e.g., synthesis, properties, reactivity, or applications), feel free to clarify!